Cas no 94201-26-0 (Benzoic acid,2-[(2-methyldecylidene)amino]-, methyl ester)

• Product name: Benzoic acid,2-[(2-methyldecylidene)amino]-, methyl ester
• CAS No: 94201-26-0
• MF: C₁₉H₂₉NO₂
• MW: 303.439065694809
• CID: 808644
• PubChem ID: 3023985

Benzoic acid,2-[(2-methyldecylidene)amino]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[(2-methyldecylidene)amino]-, methyl ester
• methyl 2-(2-methyldecylideneamino)benzoate
• methyl 2-[(2-methyldecylidene)amino]benzoate
• EINECS 303-610-8
• DTXSID501255629
• Methyl 2-((2-methyldecylidene)amino)benzoate
• NS00066492
• 94201-26-0

• Inchi： InChI=1S/C19H29NO2/c1-4-5-6-7-8-9-12-16(2)15-20-18-14-11-10-13-17(18)19(21)22-3/h10-11,13-16H,4-9,12H2,1-3H3
• InChI Key： ONNNEAIFEQHXNT-UHFFFAOYSA-N
• SMILES： CCCCCCCCC(C)C=NC1=CC=CC=C1C(=O)OC

Computed Properties

• Exact Mass: 303.22
• Monoisotopic Mass: 303.22
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 0.96
• Boiling Point: 422.2°Cat760mmHg
• Flash Point: 150.5°C
• Refractive Index: 1.496